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CAS No.: 904672-77-1

Cat. No.: B8822789

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fatty Acid Amide Hydrolase (FAAH) is a key enzyme in the endocannabinoid system,

responsible for the degradation of the endogenous cannabinoid anandamide (AEA) and other

related fatty acid amides.[1][2] Inhibition of FAAH leads to an increase in endogenous

anandamide levels, which can produce analgesic, anxiolytic, and anti-inflammatory effects.

This makes FAAH an attractive therapeutic target for a variety of disorders. URB694 is a potent

and irreversible inhibitor of FAAH, making it a valuable tool for studying the therapeutic

potential of FAAH inhibition.[3]

These application notes provide a detailed protocol for an in vitro fluorometric assay to

determine the inhibitory activity of URB694 on FAAH.

FAAH Signaling and Inhibition Pathway
The following diagram illustrates the role of FAAH in the endocannabinoid signaling pathway

and the mechanism of its inhibition by URB694.
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Caption: FAAH signaling and inhibition by URB694.

Quantitative Data for FAAH Inhibition by URB694
The inhibitory potency of URB694 against FAAH has been determined in vitro. The following

table summarizes the key quantitative data.

Compound Parameter Value Reference

URB694 IC50 30.0 ± 5.8 nM [3]

URB597 (Reference) IC50 4.6 nM [4]

URB597 (Reference) Ki 2.0 ± 0.3 µM

Note: IC50 and Ki values can vary depending on the specific assay conditions (e.g., substrate

concentration, enzyme source, incubation time).
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Experimental Protocol: In Vitro Fluorometric FAAH
Inhibition Assay
This protocol describes a fluorometric assay to measure the inhibition of FAAH by URB694.

The assay is based on the hydrolysis of a fluorogenic substrate, such as arachidonoyl 7-amino,

4-methylcoumarin amide (AAMCA), by FAAH to release the highly fluorescent product 7-amino-

4-methylcoumarin (AMC).

Materials and Reagents
Recombinant human or rat FAAH

FAAH Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

Fluorogenic FAAH substrate (e.g., AAMCA)

URB694

Dimethyl sulfoxide (DMSO)

96-well, black, flat-bottom microplate

Fluorescence microplate reader with excitation at ~360 nm and emission at ~465 nm

Experimental Workflow
The following diagram outlines the key steps in the in vitro FAAH inhibition assay.
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Caption: Workflow for the in vitro FAAH inhibition assay.

Detailed Procedure
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Reagent Preparation:

Prepare FAAH Assay Buffer and store at 4°C.

Reconstitute the FAAH enzyme in FAAH Assay Buffer to the desired concentration. Keep

on ice.

Prepare a stock solution of the fluorogenic substrate (e.g., AAMCA) in DMSO.

Prepare a stock solution of URB694 in DMSO. Perform serial dilutions to obtain a range of

concentrations for IC50 determination.

Assay Protocol:

To the wells of a 96-well plate, add the following in order:

FAAH Assay Buffer

FAAH enzyme solution

URB694 solution at various concentrations (or DMSO as a vehicle control).

Include control wells:

100% Activity Control: Enzyme + Vehicle (DMSO)

Blank (No Enzyme) Control: Buffer + Vehicle (DMSO)

Pre-incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow the inhibitor

to interact with the enzyme.

Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

Measurement:

Measure the fluorescence intensity (Excitation: ~360 nm, Emission: ~465 nm) over time

(kinetic assay) or at a single time point after a fixed incubation period (endpoint assay). A
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kinetic assay is generally preferred to ensure the reaction is in the linear range.

Data Analysis:

Subtract the fluorescence of the blank control from all other readings.

Determine the rate of reaction (slope of the linear portion of the fluorescence vs. time

curve) for each well.

Calculate the percentage of inhibition for each concentration of URB694 using the

following formula:

Plot the % Inhibition against the logarithm of the URB694 concentration.

Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using

appropriate software (e.g., GraphPad Prism).

Conclusion
This document provides a comprehensive guide for performing an in vitro FAAH inhibition

assay using URB694. The provided protocols and diagrams are intended to assist researchers

in accurately determining the inhibitory potency of this compound and similar molecules

targeting FAAH. Adherence to the detailed experimental procedures and careful data analysis

will ensure reliable and reproducible results, contributing to the advancement of research and

drug development in the field of endocannabinoid signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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